Cas no 178813-85-9 (2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one)

• Product Name: 2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one
• CAS No: 178813-85-9
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• CID: 112987
• PubChem ID: 135741815
• Update Time: 2025-06-08

2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one
• 2-ethoxy-6-(trifluoromethyl)-1H-pyrimidin-4-one
• 4(3H)-Pyrimidinone,2-ethoxy-6-(trifluoromethyl)-
• 4(1H)-Pyrimidinone,2-ethoxy-6-(trifluoromethyl)-(9CI)
• SB59609
• 178813-85-9
• FQUZOIJLOIHYLB-UHFFFAOYSA-N
• 2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(1H)-one
• DTXSID60667254
• DB-283368
• 4(1H)-PYRIMIDINONE, 2-ETHOXY-6-(TRIFLUOROMETHYL)-
• 2-Ethoxy-6-(Trifluoromethyl)-4(1H)-Pyrimidinone

• Inchi： 1S/C7H7F3N2O2/c1-2-14-6-11-4(7(8,9)10)3-5(13)12-6/h3H,2H2,1H3,(H,11,12,13)
• InChI Key： FQUZOIJLOIHYLB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=N1)OCC)=O)(F)F

Computed Properties

• Exact Mass: 208.04601
• Monoisotopic Mass: 208.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.69

Additional information on 2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one

Introduction to 2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one (CAS No. 178813-85-9)

2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic organic compound belongs to the pyrimidine class, which is widely recognized for its role in the synthesis of various biologically active molecules. The presence of both ethoxy and trifluoromethyl substituents in its molecular framework imparts distinct chemical reactivity and pharmacological potential, making it a valuable scaffold for drug discovery and development.

The compound with the CAS number 178813-85-9 has garnered attention due to its potential applications in medicinal chemistry. Pyrimidine derivatives are well-documented for their involvement in the development of antiviral, anticancer, and antimicrobial agents. The specific arrangement of functional groups in 2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one enhances its interaction with biological targets, thereby influencing its efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies have demonstrated that the trifluoromethyl group can modulate electronic properties, while the ethoxy moiety contributes to hydrogen bonding capabilities. These features are crucial for designing molecules with improved pharmacokinetic profiles.

In the context of drug development, 2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one has been explored as a precursor in synthesizing novel therapeutic agents. Its structural flexibility allows for modifications at multiple positions, enabling chemists to tailor properties such as solubility, metabolic stability, and target affinity. For instance, recent research has highlighted its utility in generating inhibitors targeting enzymes involved in inflammatory pathways.

The pharmaceutical industry has shown interest in leveraging this compound for its potential to address unmet medical needs. Preclinical studies have indicated promising results when tested against certain disease models, suggesting that derivatives of 2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one could serve as lead compounds for further optimization.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that highlight modern methodologies in organic synthesis. Techniques such as nucleophilic substitution and palladium-catalyzed cross-coupling have been employed to construct the desired pyrimidine core efficiently. These approaches not only enhance yield but also minimize unwanted byproducts, aligning with green chemistry principles.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecules often leads to improved bioavailability and metabolic resistance. In 2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one, the trifluoromethyl group is strategically positioned to influence these properties, making it an attractive candidate for further exploration.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to yield more insights into the therapeutic potential of this compound. High-throughput screening (HTS) campaigns combined with structure-based drug design (SBDD) could accelerate the identification of novel derivatives with enhanced activity.

The safety and regulatory aspects of working with 2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one are also critical considerations. While it does not fall under hazardous or controlled substance categories, proper handling protocols must be followed to ensure worker safety and environmental protection. Standard laboratory practices for organic synthesis should be adhered to during its manipulation.

In conclusion, 2-Ethoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one represents a promising entity in pharmaceutical research due to its structural features and potential biological activity. Continued investigation into its derivatives could lead to breakthroughs in treating various diseases, underscoring its importance as a chemical scaffold.